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Compound of Interest

Compound Name:
6-Iodo-2-(2-phenylethyl)pyridin-3-

ol

Cat. No.: B5621673

Get Quote

Executive Summary & Core Directive
Do not dispose of 6-Iodo-2-(2-phenylethyl)pyridin-3-ol down the drain or in general trash.[1]

This compound is a halogenated heteroaromatic phenol. Its disposal requires strict segregation

from non-halogenated solvents due to the presence of the iodine atom.[1] Improper disposal

(e.g., mixing with strong oxidizers or incineration at insufficient temperatures) can release

corrosive elemental iodine (

) and toxic acid gases (HI/NOx).[1][2]

Immediate Classification:

Waste Stream: Halogenated Organic Waste.

RCRA Status: Not specifically P- or U-listed by name, but must be managed as hazardous

waste due to toxicity and halogen content.[2]

Critical Hazard: Incompatible with strong oxidizers (Nitric Acid, Bleach, Peroxides).[1][2]
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Safety & Hazard Analysis (E-E-A-T)
Before initiating disposal, you must understand the causality of the hazards.[1][2] This molecule

combines a pyridine ring (potential neuro/hepatotoxicity) with an iodine substituent.[1]

Hazard Component Mechanism of Danger Operational Implication

Iodine Substituent

Weak C-I bond energy (

240 kJ/mol). Susceptible to

oxidative cleavage.

Do NOT mix with oxidizers.

Oxidation releases purple

iodine vapor (

), which is corrosive to metal

and lung tissue.[1][2]

Pyridine Ring
Nitrogen-containing

heterocycle.

Combustion produces nitrogen

oxides (

). Requires incineration with

scrubbers.

Phenolic Hydroxyl
Weakly acidic (

).[1]

Can form salts with strong

bases. Acidification of basic

waste streams may precipitate

the solid.

Required PPE:

Eyes: Chemical splash goggles (ANSI Z87.1).

Skin: Nitrile gloves (0.11 mm minimum thickness). Double glove if handling liquid mother

liquors.

Respiratory: If handling dry powder outside a fume hood, use N95 or P100 particulate

respirator.[2]

Waste Segregation Logic
The most common compliance failure in labs is mixing halogenated and non-halogenated

wastes. This section visualizes the decision process to ensure downstream incinerator
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compliance.

Decision Workflow

Waste Generation:
6-Iodo-2-(2-phenylethyl)pyridin-3-ol

Physical State?

Solid / Powder

Dry

Liquid / Solution

Dissolved

Pack in Wide-Mouth Jar
Label: 'Hazardous Waste - Solid'
Constituent: Iodinated Pyridine

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated
(Methanol, Ethyl Acetate)

Stream A: Halogenated Waste
(High BTU Incineration)

Stream A: Halogenated Waste
(Trace Iodine contaminates entire volume)

CRITICAL: Presence of Iodine
requires Halogenated Stream
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Figure 1: Segregation logic. Note that even if the solvent is non-halogenated (e.g., Methanol),

the presence of the iodinated solute mandates disposal in the Halogenated Waste stream.[1][2]

Detailed Disposal Procedures
Scenario A: Solid Waste (Pure Compound)
Applicability: Expired reagents, synthesis products, spill cleanup residues.[1][2]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid

metal containers as iodine can corrode them over time.

Labeling: Affix a hazardous waste tag.

Chemical Name: "6-Iodo-2-(2-phenylethyl)pyridin-3-ol" (Do not use abbreviations).

Hazard Checkboxes: Toxic, Irritant.[2][3]

Storage: Store in a Satellite Accumulation Area (SAA) away from light (iodides are

photosensitive) and oxidizers.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)
Applicability: HPLC waste, reaction filtrates.[1][2]

Compatibility Check: Ensure the waste container does not contain strong acids (Nitric,

Chromic) or oxidizers (

).[1][4]

Why? Acidification + Oxidation

Liberation of

gas (purple fumes).[1]
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pH Adjustment (Optional but Recommended): If the solution is highly acidic, neutralize to pH

6–8 using Sodium Bicarbonate (

) before adding to the waste drum. This keeps the phenol deprotonated/stable and reduces
volatilization risks.

Consolidation: Pour into the Halogenated Solvent waste drum.

Self-Validating Step: Verify the drum log sheet. If the drum is marked "Non-Halogenated,"

STOP.[1][2] You cannot add this compound. You must start a new Halogenated waste

stream.

Emergency Procedures: Spill Response
In the event of a benchtop spill, follow this containment workflow to prevent environmental

release.

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Gloves, Goggles, N95)

3. Containment
(Cover with absorbent pads)

4. Cleanup
(Sweep/Scoop into bag)

5. Decontamination
(Wash surface with soap/water)

6. Dispose
(Label as Solid Haz Waste)

Click to download full resolution via product page

Figure 2: Spill response workflow.[1][3][5] Speed is essential to prevent tracking the powder

into clean areas.[1]

Specific Cleaning Agents:

Use a standard detergent solution.

Avoid bleach (Sodium Hypochlorite). Bleach will react with the iodine on the surface to form

iodates or elemental iodine, potentially staining the surface or creating fumes.[1][2]

Regulatory Compliance Data
When filling out waste manifests for Environmental Health & Safety (EHS) or external

contractors (e.g., Veolia, Clean Harbors), use the following classifications.
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Regulatory Parameter Classification Notes

EPA RCRA Code Not Listed (P/U)

Use D002 only if pH

2 or

12.5. Otherwise, classify by

characteristic (Toxic/Irritant).

DOT Shipping Name UN 2811

Toxic solids, organic, n.o.s.[1]

[2] (contains iodinated pyridine

derivative).[1][6]

Hazard Class 6.1 Poison/Toxic.

Packing Group III
Minor danger (standard for

most lab intermediates).[1]

Note on Incineration: The disposal facility must use an incinerator equipped with a wet

scrubber. The combustion of organo-iodides produces Hydrogen Iodide (HI), a corrosive acid

gas.[1][2] Standard fuel blending (cement kilns) may reject this waste stream if the iodine

content is too high (>1%).[1] Always declare the iodine content on the profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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